Cas no 131022-68-9 (4-(5-Bromothiophen-2-yl)-2-chloropyrimidine)

4-(5-Bromothiophen-2-yl)-2-chloropyrimidine structure
131022-68-9 structure
Product Name:4-(5-Bromothiophen-2-yl)-2-chloropyrimidine
CAS No:131022-68-9
MF:C8H4BrClN2S
MW:275.552758216858
CID:2191372
PubChem ID:15141655
Update Time:2025-04-21

4-(5-Bromothiophen-2-yl)-2-chloropyrimidine Chemical and Physical Properties

Names and Identifiers

    • 4-(5-Bromothiophen-2-yl)-2-chloropyrimidine
    • DB-315816
    • 4-(5-Bromo-2-thienyl)-2-chloropyrimidine
    • 131022-68-9
    • SCHEMBL2982444
    • Inchi: 1S/C8H4BrClN2S/c9-7-2-1-6(13-7)5-3-4-11-8(10)12-5/h1-4H
    • InChI Key: AXALDHQRZFKGRT-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C2C=CN=C(N=2)Cl)S1

Computed Properties

  • Exact Mass: 273.89671Da
  • Monoisotopic Mass: 273.89671Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 54Ų
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